Cas no 62824-24-2 (4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-)

• Product Name: 4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
• CAS No: 62824-24-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 430409
• PubChem ID: 11030377
• Update Time: 2025-04-19

4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,8(1H,5H)-Azulenedione, 2,6,7,8a-tetrahydro-3-methyl-
• 3-methyl-1,2,5,6,7,8a-hexahydroazulene-4,8-dione
• 62824-24-2
• DTXSID60452521

• Inchi： 1S/C11H14O2/c1-7-5-6-8-9(12)3-2-4-10(13)11(7)8/h8H,2-6H2,1H3
• InChI Key： XARPBSXLEVFEEB-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2=C(C)CCC21)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14